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Compound of Interest

Compound Name: DMA-135 hydrochloride

Cat. No.: B10830237

Essential Safety and Handling Guide for DMA-
135 Hydrochloride

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling DMA-135 hydrochloride. Adherence to these
procedures is essential for ensuring personal safety and minimizing environmental impact.

Chemical Identifier:
e Name: DMA-135 hydrochloride
e CAS Number: 2237925-62-9[1]

Hazard Identification and GHS Classification

DMA-135 hydrochloride is classified as a hazardous substance. The following table
summarizes its GHS classification.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 H301: Toxic if swallowed.[2]

Specific target organ toxicity — H336: May cause drowsiness

single exposure (Central 3 o
or dizziness.[2]

nervous system)

Signal Word: Danger[2]
Hazard Pictograms:

walt text

Personal Protective Equipment (PPE)

The following table outlines the minimum required PPE for handling DMA-135 hydrochloride.
It is critical to use PPE made of materials resistant to the specific chemicals being handled.[3]
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) Specifications and Best
Body Part PPE Required .
Practices

Handle with gloves. Inspect
gloves prior to use. Use proper
) ) glove removal technique
Hands Chemical-resistant gloves ) )
(without touching the glove's
outer surface) to avoid skin

contact.[2]

Flame retardant antistatic
protective clothing is

Body Protective clothing recommended. Gowns should
be tested for permeation to the

chemicals in use.[3]

Use equipment for eye
o protection tested and approved
Safety glasses with side- ]
Eyes/Face ) ] under appropriate government
shields or face shield
standards such as NIOSH

(US) or EN 166(EU).

Where risk assessment shows
air-purifying respirators are
appropriate, use a full-face

) ) respirator with multi-purpose

Respiratory Respirator o

combination (US) or type
ABEK (EN 14387) respirator
cartridges as a backup to

engineering controls.

Operational Plan: Handling and Storage

Proper handling and storage procedures are critical to prevent exposure and maintain the
integrity of the compound.

Receiving and Unpacking:

o Designate a specific area for unpacking hazardous drug shipments.[4]
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 Inspect incoming packages for any signs of damage or leakage.

o Wear appropriate PPE during unpacking.

o Have a spill kit readily available in the receiving area.[5]

Storage:

» Store in a well-ventilated place.[2]

o Keep container tightly closed.[2]

o Store locked up.[2]

o Follow recommended storage temperatures as indicated on the product label.[6]

Weighing and Aliquoting:

e Conduct all manipulations of powdered DMA-135 hydrochloride within a certified chemical
fume hood or other ventilated enclosure.

e Use dedicated equipment (spatulas, weigh boats, etc.) for this compound.

o Clean all equipment thoroughly after use.

The following diagram illustrates the general workflow for safely handling DMA-135
hydrochloride in a laboratory setting.
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Safe Handling Workflow for DMA-135 Hydrochloride.
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Disposal Plan

All waste materials contaminated with DMA-135 hydrochloride must be disposed of as

hazardous waste.
Waste Segregation and Collection:

o Solid Waste: Contaminated gloves, weigh boats, paper towels, etc., should be placed in a
designated, sealed, and clearly labeled hazardous waste container.

» Liquid Waste: Unused solutions containing DMA-135 hydrochloride should be collected in a
sealed, labeled hazardous waste container. Do not pour down the drain.

o Sharps: Needles and syringes must not be crushed, clipped, or capped and should be
placed directly into a designated sharps container.[7]

The disposal process is outlined in the diagram below.
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Disposal Workflow for DMA-135 Hydrochloride Waste.

Emergency Procedures
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Spill Response:

Evacuate the immediate area.

Alert colleagues and the laboratory supervisor.

If safe to do so, and you are trained, contain the spill using a chemical spill kit.

Avoid breathing dust or vapors.[2]

Clean the spill area as per established laboratory protocols for hazardous materials.
First Aid Measures:
« |If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth.[2]

« If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor if you feel unwell.[2]

e In Case of Skin Contact: Wash skin thoroughly after handling.[2] If irritation occurs, seek
medical attention.

 In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention.[8]

This guide is intended to provide essential information. Always refer to the full Safety Data
Sheet (SDS) for DMA-135 hydrochloride and your institution's specific safety protocols before
handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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